Blumenol B
Blumenol B
Brand Name:
Vulcanchem
CAS No.:
36151-01-6
VCID:
VC0120750
InChI:
InChI=1S/C13H22O3/c1-9-7-11(15)8-12(3,4)13(9,16)6-5-10(2)14/h7,10,14,16H,5-6,8H2,1-4H3/t10-,13-/m1/s1
SMILES:
CC1=CC(=O)CC(C1(CCC(C)O)O)(C)C
Molecular Formula:
C13H22O3
Molecular Weight:
226.31 g/mol
Blumenol B
CAS No.: 36151-01-6
Reference Standards
VCID: VC0120750
Molecular Formula: C13H22O3
Molecular Weight: 226.31 g/mol
| CAS No. | 36151-01-6 |
|---|---|
| Product Name | Blumenol B |
| Molecular Formula | C13H22O3 |
| Molecular Weight | 226.31 g/mol |
| IUPAC Name | (4S)-4-hydroxy-4-[(3R)-3-hydroxybutyl]-3,5,5-trimethylcyclohex-2-en-1-one |
| Standard InChI | InChI=1S/C13H22O3/c1-9-7-11(15)8-12(3,4)13(9,16)6-5-10(2)14/h7,10,14,16H,5-6,8H2,1-4H3/t10-,13-/m1/s1 |
| Standard InChIKey | CWOFGGNDZOPNFG-ZWNOBZJWSA-N |
| Isomeric SMILES | CC1=CC(=O)CC([C@]1(CC[C@@H](C)O)O)(C)C |
| SMILES | CC1=CC(=O)CC(C1(CCC(C)O)O)(C)C |
| Canonical SMILES | CC1=CC(=O)CC(C1(CCC(C)O)O)(C)C |
| Appearance | Oil |
| PubChem Compound | 14135402 |
| Last Modified | Nov 11 2021 |
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